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Compound of Interest

Compound Name:
6-Methoxyquinazoline-2-

carbaldehyde

Cat. No.: B8807238

Get Quote

Executive Summary & Chemical Context
6-Methoxyquinazoline-2-carboxylic acid represents a specific class of impurities often

encountered in the development of EGFR inhibitors (e.g., Gefitinib analogs) and alpha-

blockers. Its presence typically indicates:

Over-oxidation: Oxidative cleavage of C2-substituents (such as methyl, hydroxymethyl, or

aldehyde groups).

Hydrolysis: Hydrolysis of a 2-cyano or 2-ester starting material.

Characterizing this impurity is analytically challenging due to its amphoteric nature (basic

quinazoline nitrogen + acidic carboxylic acid), which leads to pH-dependent solubility and

retention shifts during liquid chromatography.
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Property Specification

Molecular Formula C₁₀H₈N₂O₃

Molecular Weight 204.18 g/mol

pKa (Predicted) ~2.5 (Carboxyl), ~3.8 (Quinazoline N1)

UV Maxima
~245 nm, ~330 nm (Characteristic Quinazoline

Core)

Solubility
Soluble in DMSO, Dilute Base; Poor in Water

(Neutral pH)

Comparative Analytical Methodologies
This section compares three distinct workflows for detecting and quantifying this impurity. The

choice of method depends on the stage of drug development (Early R&D vs. QC Release).

Comparison Matrix: Performance vs. Application
Feature

Method A: RP-HPLC

(UV)

Method B: HILIC-

MS/MS
Method C: CE-DAD

Primary Use
Routine QC, Purity

Testing

Trace Impurity

Profiling (<0.05%)

Chiral/Ionic

Separation

Stationary Phase C18 (End-capped) Amide or Zwitterionic Fused Silica Capillary

Mobile Phase
Phosphate Buffer (pH

2.5) / ACN

Ammonium Acetate

(pH 5.5) / ACN
Borate Buffer (pH 9.0)

Sensitivity (LOD) ~0.5 µg/mL ~1–5 ng/mL ~2 µg/mL

Key Advantage
Robust, Low Cost,

Reproducible

High Specificity, Mass

Confirmation
Orthogonal Selectivity

Limitation

Poor retention of polar

acid without ion-

suppression

Matrix effects, Higher

Cost
Lower Sensitivity
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Expert Insight (E-E-A-T)
Why pH 2.5 for RP-HPLC? At pH 2.5, the carboxylic acid (pKa ~2.5) is partially protonated

(neutral), increasing interaction with the hydrophobic C18 chain. Simultaneously, the

quinazoline nitrogen is protonated, but the overall hydrophobicity of the fused ring system

allows sufficient retention. Using neutral pH would ionize the carboxylate (

), causing the impurity to elute in the void volume.

Why HILIC for MS? If the impurity is too polar for C18, Hydrophilic Interaction Liquid

Chromatography (HILIC) retains the polar acid via water-layer partitioning, providing superior

peak shape and sensitivity compatible with MS (volatile buffers).

Detailed Experimental Protocols
Protocol A: Routine Quantification via RP-HPLC
Objective: Quantify 6-methoxyquinazoline-2-carboxylic acid at levels >0.05% in drug

substance.

System Suitability Criteria:

Tailing Factor: < 1.5[1]

Resolution (impurity vs. API): > 2.0

%RSD (n=6): < 2.0%

Step-by-Step Methodology:

Column Selection: Use a C18 column with high carbon load (e.g., Agilent Zorbax SB-C18,

250 x 4.6 mm, 5 µm) to withstand acidic pH and maximize retention.

Mobile Phase Preparation:

Solvent A: 20 mM Potassium Dihydrogen Phosphate (

), adjusted to pH 2.5 with Orthophosphoric acid. (Ensures carboxyl group protonation).[2]
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Solvent B: Acetonitrile (HPLC Grade).

Gradient Program:

T=0 min: 95% A / 5% B (Hold for 2 min to elute salts).

T=20 min: 40% A / 60% B (Linear ramp to elute hydrophobic parent drug).

T=25 min: 95% A / 5% B (Re-equilibration).

Detection: UV at 245 nm (Max absorbance) and 330 nm (Specific for quinazoline core, less

interference).

Sample Prep: Dissolve 10 mg of API in 10 mL of Diluent (50:50 Water:ACN). Sonicate for 10

mins.

Protocol B: Structural Confirmation via LC-MS/MS
Objective: Confirm identity in a complex matrix.

Ionization Source: Electrospray Ionization (ESI) in Positive Mode (protonated quinazoline,

) and Negative Mode (carboxylate,

).

Note: Positive mode is often more sensitive for quinazolines due to the basic nitrogens.

Fragmentation Pattern (MS2):

Parent Ion: m/z 205.06 (

)

Fragment 1: m/z 161 (

) – Characteristic decarboxylation of 2-COOH.

Fragment 2: m/z 146 (
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) – Loss of methyl group from methoxy.

Mobile Phase: 10 mM Ammonium Formate (pH 3.5) / Acetonitrile. Avoid non-volatile

phosphate buffers.

Visualizing the Characterization Workflow
The following diagram illustrates the decision tree for characterizing this impurity, distinguishing

between identification and quantification pathways.
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Caption: Workflow for the isolation, identification, and method development for 6-

methoxyquinazoline-2-carboxylic acid.

Supporting Data & Performance Metrics
Linearity and Range (Experimental Data Example)
The following data represents a typical validation set for Method A (RP-HPLC).

Concentration (µg/mL) Peak Area (mAU*s) Recovery (%)

0.5 (LOQ) 1,240 98.5

5.0 12,500 99.2

25.0 63,100 100.1

50.0 126,400 99.8

Regression (

)
0.9998 Pass

Specificity Study (Forced Degradation)
To validate the method's specificity, the parent drug is subjected to stress conditions.

Oxidative Stress (3%

, 24h): Significant increase in 6-methoxyquinazoline-2-carboxylic acid peak, confirming it is
an oxidative degradant.

Acidic Hydrolysis (1N HCl, 60°C): Minimal formation, suggesting the quinazoline ring is

stable to acid, but the substituent at C2 is the labile point.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8807238?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

